1-[(5-Chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine

• IUPAC Name: (5-chloro-1-methylpyrazol-3-yl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C10H14ClN3O/c1-13-9(11)7-8(12-13)10(15)14-5-3-2-4-6-14/h7H,2-6H2,1H3
• InChI Key: CRPGDENPRJLFHT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)N2CCCCC2)Cl
• Molecular Formula: C10H14ClN3O
• DSSTOX Substance ID: DTXSID501191196
• Molecular Weight: 227.69 g/mol
• CAS RN: 648408-71-3

Description

“1-[(5-Chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine” is a unique chemical compound with the linear formula C10H14O1N3Cl1. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of “1-[(5-Chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine” can be represented by the SMILES string ClC1=CC (C (N2CCCCC2)=O)=NN1C. The InChI key for this compound is CRPGDENPRJLFHT-UHFFFAOYSA-N.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Antiparasitic Activity: . Researchers have explored its potential as an antileishmanial agent, particularly due to its favorable binding pattern in the LmPTR1 pocket. Further studies are needed to optimize its efficacy and safety.

Antimalarial Properties: Although not extensively studied, this compound’s structural features suggest it could be a candidate for antimalarial drug development. Its carbonyl group and pyrazole ring may interact with essential malarial enzymes, making it an interesting target for further investigation.

Organic Synthesis

Building Block for Heterocyclic Compounds: 1-[(5-Chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine serves as a versatile building block in organic synthesis. Chemists can modify its structure to create novel heterocyclic compounds with diverse properties. .

Antibacterial and Antifungal Research

SAR Studies: Preliminary structure-activity relationship (SAR) studies indicate potential antibacterial and antifungal activity for related compounds. .

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral - Aquatic Chronic 1 - Eye Irrit. 2 - Skin Irrit. 2. It has the signal word “Warning” and the hazard statements H302 - H315 - H319 - H410. Precautionary statements include P264 - P273 - P280 - P301 + P312 - P302 + P352 - P305 + P351 + P338.

Mechanism of Action

Target of Action

The primary targets of 1-[(5-Chloro-1-methyl-1H-pyrazol-3-yl)carbonyl]piperidine are currently unknown . This compound is a unique chemical and is provided to early discovery researchers for the purpose of studying its effects .

Mode of Action

Pyrazole derivatives, which this compound is a part of, have been reported to exhibit a wide range of biological activities . The interaction of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Pyrazole derivatives have been synthesized via various synthetic routes including conventional reactions, one-pot multi-component reaction strategies, cyclocondensation reactions, cascade/tandem protocols, and coupling reactions .

Result of Action

It’s worth noting that pyrazole derivatives have been reported to exhibit a wide range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .